ACH-806
ACH-806
ACH-806, also known as GS-9132, is a novel, small-molecule inhibitor specific for hepatitis C virus. It inhibits viral RNA replication in HCV replicon cells and was active in genotype 1 HCV-infected patients in a proof-of-concept clinical trial.
Brand Name:
Vulcanchem
CAS No.:
870142-71-5
VCID:
VC0517030
InChI:
InChI=1S/C19H20F3N3O2S/c1-2-3-4-10-27-16-8-7-14(11-15(16)19(20,21)22)24-18(28)25-17(26)13-6-5-9-23-12-13/h5-9,11-12H,2-4,10H2,1H3,(H2,24,25,26,28)
SMILES:
CCCCCOC1=C(C=C(C=C1)NC(=S)NC(=O)C2=CN=CC=C2)C(F)(F)F
Molecular Formula:
C19H20F3N3O2S
Molecular Weight:
411.4 g/mol
ACH-806
CAS No.: 870142-71-5
Cat. No.: VC0517030
Molecular Formula: C19H20F3N3O2S
Molecular Weight: 411.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | ACH-806, also known as GS-9132, is a novel, small-molecule inhibitor specific for hepatitis C virus. It inhibits viral RNA replication in HCV replicon cells and was active in genotype 1 HCV-infected patients in a proof-of-concept clinical trial. |
|---|---|
| CAS No. | 870142-71-5 |
| Molecular Formula | C19H20F3N3O2S |
| Molecular Weight | 411.4 g/mol |
| IUPAC Name | N-[[4-pentoxy-3-(trifluoromethyl)phenyl]carbamothioyl]pyridine-3-carboxamide |
| Standard InChI | InChI=1S/C19H20F3N3O2S/c1-2-3-4-10-27-16-8-7-14(11-15(16)19(20,21)22)24-18(28)25-17(26)13-6-5-9-23-12-13/h5-9,11-12H,2-4,10H2,1H3,(H2,24,25,26,28) |
| Standard InChI Key | WJSGOXONRXFGRY-UHFFFAOYSA-N |
| SMILES | CCCCCOC1=C(C=C(C=C1)NC(=S)NC(=O)C2=CN=CC=C2)C(F)(F)F |
| Canonical SMILES | CCCCCOC1=C(C=C(C=C1)NC(=S)NC(=O)C2=CN=CC=C2)C(F)(F)F |
| Appearance | Solid powder |
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